Peptide mass fingerprinting using isotopically encoded photo-crosslinking amino acids†

Molecular BioSystems Pub Date: 2008-07-17 DOI: 10.1039/B801512K

Abstract

When isotopically labelled photo-crosslinking amino acids are site-specifically incorporated into proteins, in combination with the corresponding non-labeled analogue, cross-linked tryptic peptides are easily identified in mass spectra via characteristic “doublet” patterns.

Graphical abstract: Peptide mass fingerprinting using isotopically encoded photo-crosslinking amino acids
Peptide mass fingerprinting using isotopically encoded photo-crosslinking amino acids†
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